ethyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate

• IUPAC Name: ethyl 4-[8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)chromen-3-yl]oxybenzoate
• InChI: InChI=1S/C22H20F3NO6/c1-4-30-21(29)12-5-7-13(8-6-12)31-19-17(28)14-9-10-16(27)15(11-26(2)3)18(14)32-20(19)22(23,24)25/h5-10,27H,4,11H2,1-3H3
• InChI Key: SNOWNHBSHLINQR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)OC2=C(OC3=C(C2=O)C=CC(=C3CN(C)C)O)C(F)(F)F
• Molecular Formula: C22H20F3NO6
• Molecular Weight: 451.4 g/mol

Description

Ethyl 4-({8-[(dimethylamino)methyl]-7-hydroxy-4-oxo-2-(trifluoromethyl)-4H-chromen-3-yl}oxy)benzoate is a useful research compound. Its molecular formula is C22H20F3NO6 and its molecular weight is 451.398. The purity is usually 95%.
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Scientific Research Applications

Structural Analysis and Synthesis

• Ethyl-2-[bis(4-hydroxy-2-oxo-2H-chromen-3-yl)methyl]benzoate, a compound related to the specified chemical, has been structurally determined using X-ray crystallography, revealing its crystallization in the triclinic crystal system and the formation of intramolecular and intermolecular hydrogen bonds (Manolov, Morgenstern, & Hegetschweiler, 2012).
• The reaction of related dimethyl 4-oxo-4H-chromen-3-yl-phosphonate with amines results in a novel class of cyclic phosphonic analogues of chromone, demonstrating the chemical reactivity and potential for creating diverse derivatives (Budzisz Elż & Pastuszko Slawomir, 1999).

Biological Activities

• Ethyl 4-[(6-substituted 2,2-dimethyl-2H-chromen-7-yl)methoxy]benzoates, closely related to the specified chemical, have been evaluated for anti-juvenile hormone activity in silkworm larvae, with some derivatives inducing precocious metamorphosis by specifically decreasing juvenile hormone I in hemolymph (Furuta et al., 2010).

Polymerization Studies

• A study indicated that the spontaneous polymerization of an aqueous acidic dental adhesive system containing a related compound, ethyl-4-(dimethylamino) benzoate, could be activated by various bases, highlighting its role in polymer science (Bai et al., 2013).

Cytotoxic and Alkylating Properties

• The cytotoxic effects and alkylating properties of a series of related coumarin derivatives and their phosphonic analogues on leukemia cell lines have been determined, providing insights into their potential therapeutic applications (Budzisz et al., 2003).

Catalysis in Organic Synthesis

• A novel poly (ethylene glycol) grafted N,N-dimethylaminopyridine functionalized dicationic ionic liquid, related to the target compound, has been used as a recyclable catalyst for the synthesis of chromene derivatives, demonstrating the compound's utility in green chemistry (Wang et al., 2015).